Cas no 1594672-90-8 (2-bromo-1,4-dichloro-3-propoxybutane)

• Product Name: 2-bromo-1,4-dichloro-3-propoxybutane
• CAS No: 1594672-90-8
• MF: C₇H₁₃BrCl₂O
• MW: 263.987519979477
• CID: 6151895
• PubChem ID: 114772037
• Update Time: 2025-06-11

2-bromo-1,4-dichloro-3-propoxybutane Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1,4-dichloro-3-propoxybutane
• 1594672-90-8
• EN300-1134531

• Inchi： 1S/C7H13BrCl2O/c1-2-3-11-7(5-10)6(8)4-9/h6-7H,2-5H2,1H3
• InChI Key： IKMJPBDSVCNCIT-UHFFFAOYSA-N
• SMILES： BrC(CCl)C(CCl)OCCC

Computed Properties

• Exact Mass: 261.95268g/mol
• Monoisotopic Mass: 261.95268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 92.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 2-bromo-1,4-dichloro-3-propoxybutane

Comprehensive Overview of 2-bromo-1,4-dichloro-3-propoxybutane (CAS No. 1594672-90-8): Properties, Applications, and Industry Insights

2-bromo-1,4-dichloro-3-propoxybutane (CAS No. 1594672-90-8) is a halogenated organic compound with a unique molecular structure, combining bromine, chlorine, and propoxy functional groups. This versatile chemical has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and specialty chemical synthesis. The compound's molecular formula C7H13BrCl2O and distinctive structural features make it particularly valuable for researchers exploring novel synthetic pathways.

In the current chemical landscape, where sustainable synthesis methods and green chemistry principles dominate discussions, 2-bromo-1,4-dichloro-3-propoxybutane presents interesting opportunities. Many researchers are investigating how such halogenated compounds can be utilized in catalyzed reactions or atom-economical processes, addressing common search queries like "eco-friendly halogenation techniques" or "efficient propoxylation methods." The compound's balanced reactivity profile makes it suitable for various stepwise synthetic transformations, a feature highly sought after in modern organic chemistry.

The physical properties of CAS 1594672-90-8 contribute to its growing popularity in laboratory settings. With moderate solubility in common organic solvents and stability under standard conditions, it serves as a reliable intermediate for multi-step organic synthesis. Recent patent literature reveals increasing interest in its application for constructing complex heterocyclic frameworks, particularly in pharmaceutical research where scientists frequently search for "novel brominated building blocks" or "chlorinated synthons for drug discovery."

From a commercial perspective, 2-bromo-1,4-dichloro-3-propoxybutane has shown promise in specialty chemical markets. Manufacturers are exploring its use in performance materials and functional additives, responding to industry demands captured in search trends like "advanced halogenated intermediates" or "high-value chemical precursors." The propoxy group in particular offers interesting possibilities for tailoring compound polarity and modifying material properties, making it relevant to current research in polymer modification and surface chemistry.

Quality control and analytical characterization of 1594672-90-8 represent another area of professional interest. Modern analytical techniques including HPLC-MS, NMR spectroscopy, and GC analysis are routinely employed to verify the compound's purity and identity, addressing common quality-related search queries from procurement specialists. The availability of high-purity grades has expanded its utility in precise synthetic applications where reproducibility is paramount.

Looking toward future applications, researchers are investigating the potential of 2-bromo-1,4-dichloro-3-propoxybutane in emerging fields such as bioorthogonal chemistry and click chemistry applications. These directions align with current scientific trends visible in search engine data, where terms like "versatile halogenated scaffolds" and "multifunctional synthetic intermediates" show increasing popularity. The compound's ability to participate in diverse reaction types while maintaining good stability makes it particularly attractive for these cutting-edge applications.

Handling and storage considerations for CAS 1594672-90-8 follow standard protocols for halogenated organic compounds. Proper chemical compatibility assessment and storage condition optimization are frequently searched topics by laboratory personnel working with this material. The development of improved handling guidelines and safety protocols continues to evolve as more data becomes available about its long-term stability and compatibility with various materials.

In the context of regulatory compliance, 2-bromo-1,4-dichloro-3-propoxybutane currently falls within standard chemical regulations, with no special restrictions affecting its research or industrial use. This regulatory status makes it accessible for various scientific investigations and industrial applications, responding to common queries from chemical purchasers about "readily available bromo-chloro intermediates" or "unrestricted research chemicals."

The synthesis and production of 1594672-90-8 have seen technological advancements in recent years. Modern process optimization techniques and quality enhancement methods have improved both the yield and purity of commercial material, addressing industry needs reflected in searches for "high-quality halogenated butane derivatives" and "reliable chemical suppliers." These improvements have expanded the compound's utility in demanding synthetic applications where consistency is critical.

As research continues, 2-bromo-1,4-dichloro-3-propoxybutane maintains its position as an interesting subject for both academic and industrial chemists. Its combination of reactivity, stability, and structural versatility ensures ongoing investigation into new applications, particularly in areas like medicinal chemistry and material science. The compound's ability to serve multiple roles in synthetic pathways makes it a valuable tool for addressing current challenges in chemical synthesis and molecular design.